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Compound of Interest

Compound Name: 4-Chloropiperidine hydrochloride

Cat. No.: B1321902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Chloropiperidine hydrochloride, a key intermediate in the synthesis of various
pharmaceutical compounds. This document summarizes available data, presents generalized
experimental protocols for physical property determination, and outlines a common synthetic
route.

Physicochemical Data

The physical properties of 4-Chloropiperidine hydrochloride are crucial for its application in
further chemical synthesis and drug development. The reported values for its melting and
boiling points exhibit some variability in the literature, which is important to note for
experimental design.
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Property Reported Value Notes

) ) A wider range is sometimes
Melting Point 134-138 °CJ[1]
reported.

200-201 °C[1] Significant discrepancy exists
in reported values.

Thermal decomposition may
occur at or below this
- ) temperature. A Safety Data
Boiling Point 216.7 °C (at 760 mmHQg)[1] o
Sheet indicates that the
decomposition temperature is

not available.

The discrepancy in the reported melting points may be attributable to variations in purity,
crystalline form, or the experimental method used for determination. Researchers should
consider empirically determining the melting point of their specific batch of 4-Chloropiperidine
hydrochloride.

Experimental Protocols

While specific experimental protocols for the determination of the melting and boiling points of
4-Chloropiperidine hydrochloride are not readily available in peer-reviewed literature, the
following represents a generalized methodology based on standard laboratory practices.

Melting Point Determination (Capillary Method)

This method is a widely used and reliable technique for determining the melting point of a

crystalline solid.

e Sample Preparation: A small amount of dry 4-Chloropiperidine hydrochloride is finely
powdered. This powder is then packed into a capillary tube, sealed at one end, to a height of

2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it
approaches the expected melting point.

» Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded as the melting point range.

Boiling Point Determination (Distillation Method)

Should the compound not decompose upon heating, its boiling point can be determined by
distillation.

o Apparatus Setup: A small quantity of 4-Chloropiperidine hydrochloride is placed in a
distillation flask with a few boiling chips. A condenser and a collection flask are attached. A
calibrated thermometer is positioned so that the top of the bulb is level with the side arm of
the distillation flask.

» Heating: The flask is gently heated.

o Observation: The temperature is recorded when the liquid is boiling and a stable ring of
condensate is observed on the thermometer bulb. This temperature represents the boiling
point.

Synthesis Workflow

4-Chloropiperidine hydrochloride is typically synthesized in a two-step process starting from
piperidine. The following diagram illustrates the general workflow.
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Synthesis of 4-Chloropiperidine Hydrochloride
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Caption: General workflow for the synthesis of 4-Chloropiperidine hydrochloride.

This guide provides a summary of the key physicochemical properties and synthetic pathway
for 4-Chloropiperidine hydrochloride. Due to the noted discrepancies in the literature, it is
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recommended that researchers verify these properties on their own materials using
standardized methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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